Cas no 1082913-84-5 (4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole)

4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole is a versatile heterocyclic compound featuring both chloromethyl and phenoxymethyl functional groups attached to a thiazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for further functionalization, while the phenoxymethyl moiety contributes to enhanced solubility and potential bioactivity. Its well-defined molecular architecture allows for precise modifications, enabling applications in drug discovery and material science. The compound’s stability under standard handling conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial settings.
4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole structure
1082913-84-5 structure
Product Name:4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole
CAS No:1082913-84-5
MF:C11H10ClNOS
MW:239.721200466156
CID:5055186
Update Time:2025-06-08

4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-2-(phenoxymethyl)-1,3-thiazole
    • NE53044
    • 4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole
    • Inchi: 1S/C11H10ClNOS/c12-6-9-8-15-11(13-9)7-14-10-4-2-1-3-5-10/h1-5,8H,6-7H2
    • InChI Key: XAXNMFRKMJBTSO-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(COC2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 239.0171628 g/mol
  • Monoisotopic Mass: 239.0171628 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.4
  • Molecular Weight: 239.72

4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole Pricemore >>

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4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole Related Literature

Additional information on 4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole

Comprehensive Overview of 4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole (CAS No. 1082913-84-5)

4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole (CAS No. 1082913-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a chloromethyl group and a phenoxymethyl moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 1082913-84-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole synthesis" or "thiazole derivatives applications" to explore its potential uses. Recent trends indicate growing interest in sustainable synthesis methods and green chemistry approaches for such intermediates, aligning with global efforts to reduce environmental impact.

One of the most frequently asked questions about CAS 1082913-84-5 revolves around its role in drug discovery. The thiazole ring is a privileged scaffold in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and anticancer properties. This compound's chloromethyl group further enhances its reactivity, making it a versatile building block for structure-activity relationship (SAR) studies. Innovations in high-throughput screening and computational chemistry have amplified its relevance in modern drug design.

In agrochemical applications, 4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole is explored for its potential as a crop protection agent. The phenoxymethyl moiety contributes to its lipophilicity, which is crucial for enhancing bioavailability in plant systems. Searches for "thiazole-based pesticides" or "agrochemical intermediates" often highlight this compound's utility in developing next-generation sustainable pesticides.

The compound's physicochemical properties, such as solubility and stability, are also topics of interest. Researchers frequently inquire about "1082913-84-5 solubility" or "storage conditions for thiazole derivatives." Proper handling and storage are essential to maintain its integrity, especially given its reactive chloromethyl group. Advances in analytical techniques, like HPLC and NMR, have improved the characterization and quality control of such compounds.

From a commercial perspective, CAS 1082913-84-5 is supplied by specialized chemical manufacturers and research reagent providers. The demand for high-purity thiazole intermediates has risen, driven by the expanding pharmaceutical and agrochemical sectors. Suppliers often emphasize custom synthesis and scale-up capabilities to meet diverse research needs.

In summary, 4-(Chloromethyl)-2-(phenoxymethyl)-1,3-thiazole (CAS No. 1082913-84-5) is a multifaceted compound with broad applications in drug development and agrochemical innovation. Its structural uniqueness and reactivity make it a focal point for researchers exploring heterocyclic chemistry and sustainable synthesis. As scientific inquiries evolve, this compound continues to play a pivotal role in advancing life sciences and material innovation.

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